Cas no 112093-28-4 (Endoxifen (Z-isomer))

• Product Name: Endoxifen (Z-isomer)
• CAS No: 112093-28-4
• MF: C₂₅H₂₇NO₂
• MW: 373.48738694191
• MDL: MFCD09840374
• CID: 207461
• PubChem ID: 10090750
• Update Time: 2025-10-19

Endoxifen (Z-isomer) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(1Z)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]-
• Endoxifen
• 4-[(Z)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenol
• Endoxifen (Z-isomer)
• Endoxifen NEW
• 4-Hydroxy-N-desmethyltamoxifen
• 4OHNDtam
• UNII-46AF8680RC
• Z-Endoxifen
• 4-[(1Z)-1-[4-[2-(Methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenol
• N-Desmethyl-4-hydroxytamoxifen
• Endoxifen Z-Isomer
• (Z)-Endoxifen
• (Z)-4-Hydroxy-N-desmethyl Tamoxifen (mixture of isomers)
• 4-Hydroxy-N-desmethyl-tamoxifen
• 46AF8680RC
• N-Desmethyl-4-hydroxy Tamoxifen (approx. 1:1 E/Z Mixture)
• C25H27NO2
• 4-hydroxy-N-desmethyltamoxifen, (Z)-isomer
• 4-hydroxy-N-desmethyl tamoxifen
• NS00093647
• 4-(1-(4-(2-(methylamino)ethoxy)phenyl)-2-phenylbut-1-en-1-yl)phenol
• AC-36810
• NSC749798
• EX-A645
• DTXSID80149880
• 4-[(~{Z})-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenol
• NSC-777380
• J-002363
• 112093-28-4
• AKOS030526256
• (E/Z)-4-[1-[4-[2-(Methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]-phenol
• (Z)-4-Hydroxy-N-desmethyl Tamoxifen (contains up to 10% E isomer)
• (Z)-4-Hydroxy-N-desmethyl tamoxifen(contains up to 10% e isomer)
• SCHEMBL10107920
• BS-42369
• Endoxifen(E/Z=1:1)
• Phenol, 4-(1-(4-(2-(methylamino)ethoxy]phenyl)-2-phenyl-1-butenyl)-, (Z)-
• (E/Z)-4-(1-(4-(2-(methylamino)ethoxy)phenyl)-2-phenylbut-1-enyl)phenol
• NSC 749798
• BDBM50435003
• EX-A1970
• CS-0028594
• CHEMBL1093458
• NSC-746494
• HY-18719E
• GTPL10203
• MFCD09840374
• 4-[1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenol
• 110025-28-0
• BCP15866
• NCGC00386714-01
• ENDOXIFEN [WHO-DD]
• BE172975
• (Z)-4-(1-(4-(2-(methylamino)ethoxy)phenyl)-2-phenylbut-1-enyl)phenol
• Q27149598
• NSC777380
• CHEBI:80555
• NSC746494
• NSC-749798
• N-Desmethyl-4-hydroxy tamoxifen(approx. 1:1 e/z mixture)
• MHJBZVSGOZTKRH-IZHYLOQSSA-N
• W-200834
• A894656
• ;4-[(1Z)-1-[4-[2-(Methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenol; 4-Hydroxy-N-desmethyltamoxifen; N-Desmethyl-4-hydroxytamoxifen;(E/Z)-4-[1-[4-[2-(Methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]-phenol
• EN300-822190
• 4-[(1Z)-1-{4-[2-(methylamino)ethoxy]phenyl}-2-phenylbut-1-en-1-yl]phenol
• EndoxifenZ-Isomer
• phenol, 4-((1Z)-1-(4-(2-(methylamino)ethoxy)phenyl)-2-phenyl-1-buten-1-yl)-
• Phenol, 4-[(1Z)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]-
• (Z)-4-(1-(4-(2-(methylamino)ethoxy)phenyl)-2-phenylbut-1-en-1-yl)phenol
• 4-[1-[4-[2-(Methylamino)ethoxy]phenyl]-2-phenyl-1-butenyl]phenol; (E/Z)-Endoxifen; 4OHNDtam;
• Endoxifen?
• BRD-K62752296-003-01-3

• MDL： MFCD09840374
• Inchi： 1S/C25H27NO2/c1-3-24(19-7-5-4-6-8-19)25(20-9-13-22(27)14-10-20)21-11-15-23(16-12-21)28-18-17-26-2/h4-16,26-27H,3,17-18H2,1-2H3/b25-24-
• InChI Key： MHJBZVSGOZTKRH-IZHYLOQSSA-N
• SMILES： O(CCNC)C1C=CC(=CC=1)/C(/C1C=CC(=CC=1)O)=C(\C1C=CC=CC=1)/CC

Computed Properties

• Exact Mass: 373.20400
• Monoisotopic Mass: 373.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 41.5
• Molecular Weight: 373.5

Experimental Properties

• Density: 1.099±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 139-143 ºC
• Boiling Point: 519.327°C at 760 mmHg
• Flash Point: 267.88°C
• Refractive Index: 1.599
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 41.49000
• LogP: 5.75040

Endoxifen (Z-isomer) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Endoxifen (Z-isomer)

Endoxifen (Z-isomer) - CAS No. 112093-28-4: An Overview of a Promising Compound in the Field of Chemotherapy

Endoxifen (Z-isomer), with the CAS number 112093-28-4, is a significant compound in the field of chemotherapy and cancer research. This isomer of endoxifen, specifically the Z-isomer, has garnered considerable attention due to its potential therapeutic properties and unique chemical structure. In this comprehensive overview, we will delve into the chemical characteristics, biological activities, and recent research advancements surrounding Endoxifen (Z-isomer).

Chemical Structure and Properties

Endoxifen (Z-isomer) is a derivative of tamoxifen, a well-known selective estrogen receptor modulator (SERM) used in the treatment of breast cancer. The Z-isomer is characterized by its geometric configuration, which differs from the E-isomer in the arrangement of substituents around a double bond. This structural difference can significantly impact the compound's biological activity and pharmacological properties.

The molecular formula of Endoxifen (Z-isomer) is C₂₀H₂₁₂, and its molecular weight is approximately 307.4 g/mol. The compound is typically found as a white to off-white solid and is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its chemical stability and solubility properties make it suitable for various experimental and clinical applications.

Biological Activities and Mechanisms of Action

Endoxifen (Z-isomer) exhibits potent anti-estrogenic activity, making it a valuable candidate for the treatment of estrogen receptor-positive (ER+) breast cancer. Unlike tamoxifen, which can act as both an agonist and an antagonist depending on the tissue context, Endoxifen (Z-isomer) primarily functions as an antagonist at estrogen receptors. This selective antagonism reduces the risk of side effects associated with partial agonist activity.

Recent studies have also highlighted the potential of Endoxifen (Z-isomer) in overcoming resistance to tamoxifen therapy. Resistance to tamoxifen can develop over time due to various mechanisms, including mutations in estrogen receptors and alterations in signaling pathways. Research has shown that Endoxifen (Z-isomer) can effectively target these resistant cells by modulating different signaling pathways and inducing apoptosis.

Clinical Applications and Research Advancements

The clinical potential of Endoxifen (Z-isomer) has been extensively explored in preclinical and early-phase clinical trials. In vitro studies have demonstrated that Endoxifen (Z-isomer) can inhibit the growth of breast cancer cell lines with high efficacy, particularly those that are resistant to tamoxifen. These findings have paved the way for further investigation into its therapeutic applications.

A recent study published in the Journal of Clinical Oncology reported promising results from a phase I/II clinical trial evaluating the safety and efficacy of Endoxifen (Z-isomer). The trial involved patients with advanced ER+ breast cancer who had previously failed tamoxifen therapy. The results showed that treatment with Endoxifen (Z-isomer) led to significant tumor regression in a substantial proportion of patients, with minimal adverse effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on Endoxifen (Z-isomer) continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Future studies are likely to focus on optimizing dosing regimens, exploring combination therapies with other anticancer agents, and investigating its efficacy in different types of cancer beyond breast cancer.

In conclusion, Endoxifen (Z-isomer) - CAS No. 112093-28-4 represents a promising compound in the field of chemotherapy, offering significant advantages over existing treatments for ER+ breast cancer. Its unique chemical structure, potent anti-estrogenic activity, and potential to overcome resistance make it an exciting area of research for oncologists and pharmaceutical scientists alike.